Cas no 16678-30-1 (Hydrazinecarboxamide, 2-[(3-methylphenyl)methylene]-)

• Product Name: Hydrazinecarboxamide, 2-[(3-methylphenyl)methylene]-
• CAS No: 16678-30-1
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 1351853
• PubChem ID: 78907296
• Update Time: 2025-04-20

Hydrazinecarboxamide, 2-[(3-methylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxamide, 2-[(3-methylphenyl)methylene]-
• [(3-methylphenyl)methylideneamino]urea
• 16678-30-1
• AKOS017263374

• Inchi： 1S/C9H11N3O/c1-7-3-2-4-8(5-7)6-11-12-9(10)13/h2-6H,1H3,(H3,10,12,13)
• InChI Key： CQSHCTWIOSMQRI-UHFFFAOYSA-N
• SMILES： O=C(N)NN=CC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 177.09033
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 67.48